Cas no 624743-20-0 (Benzaldehyde, 4-(acetyloxy)-3-hydroxy- (9CI))

• Product Name: Benzaldehyde, 4-(acetyloxy)-3-hydroxy- (9CI)
• CAS No: 624743-20-0
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 1022428
• PubChem ID: 45091303
• Update Time: 2025-04-20

Benzaldehyde, 4-(acetyloxy)-3-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(acetyloxy)-3-hydroxy- (9CI)
• (4-formyl-2-hydroxyphenyl) acetate
• SCHEMBL17025841
• DTXSID30666799
• 624743-20-0
• Benzaldehyde, 4-(acetyloxy)-3-hydroxy-
• DB-284854
• 4-Formyl-2-hydroxyphenyl acetate

• Inchi： 1S/C9H8O4/c1-6(11)13-9-3-2-7(5-10)4-8(9)12/h2-5,12H,1H3
• InChI Key： JNMXGGJQWFEHFN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C=O)=CC=1O

Computed Properties

• Exact Mass: 180.042
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6A^2